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Comparison of Hole Transport Materials

The table below summarizes the key properties of several hole transport materials (HTMs) for which data

was available, to help you evaluate their characteristics for OLED applications.

. Triplet Glass
Material HOMO LUMO o o
Energy, ET  Transition Key Characteristics
Name (eV) (eV)
(eV) Temp., Tg (°C)
TAPC[1] -55 -2.0 2.87 <95 High hole mobility; simplifies
[2] OLED structures; can act as a
host for blue phosphorescent
guests [1].
TCTA[2] -5.7 ~-2.4 > 2.7 > 100 Good electron blocker; high triplet
[3] (Inferred) (Inferred) energy; relatively low HOMO can
hinder hole injection [2].
NPB [2] ~-54 ~-2.4 ~2.3 98 Widely used classical HTM; low
[3] (Inferred) Tg and ET limit stability and

efficiency in phosphorescent
OLEDs [2] [3].
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Material HOMO

Name (eV)
TPD [2] ~-5.4
[3] (Inferred)

BCZDA  -5.32
[2]

SP2[3]  -557

LUMO
(eV)

~-24

-2.18

-2.63

Triplet
Energy, ET
(eV)

~23

2.71

Not
Provided

Glass
Transition
Temp., Tg (°C)

65

170

150

Key Characteristics

Similar drawbacks to NPB: low
Tg and ET [2] [3].

High thermal stability; excellent
electron and triplet exciton
blocking; efficient hole injection

2].

High Tg; provides effective
charge transport path;
demonstrated higher device
efficiency than NPB [3].

Spiro-Core-Based Hole Transport Materials

While "Spiro-NPB" is not listed, research shows that incorporating a spirobifluorene core is a successful

strategy for developing high-performance HTMs. These materials are designed to overcome the limitations

of classical options like NPB and TPD [3].

e SP1 and SP2: These are examples of spiro-core-based HTMs. They are created by attaching
diphenylacridine (SP1) and phenothiazine (SP2) donor groups to the 2nd and 7th positions of a

central spirobifluorene core [3].

e Advantages: This molecular design results in high glass transition temperatures (Tg of 150°C for
SP2 and 215°C for SP1), which greatly improves the morphological stability of the thin film during

device operation. SP2-based devices have shown superior power efficiency and external quantum

efficiency (EQE) compared to NPB-based reference devices [3].

e Performance Data: In green PhOLEDSs, an SP2-based device achieved a power efficiency of 34.47
Im/W and a current efficiency of 38.41 cd/A, outperforming an NPB-based device (30.33 Im/W and
32.83 cd/A). The EQE for SP2 was 13.43%, also higher than NPB's 11.45% [3].

Experimental Context and Workflows
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The performance of an HTM is evaluated by incorporating it into a device and measuring key output metrics.

The structure of the device and the fabrication process are critical.

Substrate Cleaning
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l

Anode Deposition
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'
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'
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l

Electron Transport Layer
(ETL) Deposition

l

Cathode Deposition
(e.g., LiF/Al)

l

Device Performance
Measurement

Click to download full resolution via product page

The diagram above outlines a general workflow for fabricating an OLED device. For the HTL deposition

step specifically, the methods can vary:
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e Thermal Evaporation: Many small-molecule HTMs, including NPB, TAPC, and the spiro-core
materials SP1/SP2, are typically deposited as thin films using thermal evaporation under high vacuum
[4] [3]. This allows for precise control over layer thickness, often in the range of 7-50 nm [1] [4].

e Spin-Coating: Some HTMs, like the commonly used spiro-OMeTAD, are often deposited via spin-
coating from a solution, which may also involve chemical doping to enhance conductivity [4].

How to Proceed with Your Comparison

The absence of a direct "Spiro-NPB" reference in the current results suggests a few paths forward:

¢ Verify the Material Name: "Spiro-NPB" may be known in literature under a different systematic
chemical name or acronym. You might try searching for compounds that combine a spirobifluorene
core with naphthalene and phenyl groups similar to NPB's structure.

e Broaden Your Search: Consider looking for reviews or datasheets on "spiro-based hole transport
materials" in general. This will give you a broader landscape of high-performance alternatives to
TAPC, TCTA, and NPB.

e Consult Specialty Databases: Suppliers of organic electronic materials (such as Ossila, Lumtec, or
Sigma-Aldrich) often provide detailed technical datasheets for their products, which can be an
excellent source of comparable data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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